Cas no 89-07-6 (Benzene,1-(1-methylethyl)-2,4-dinitro-)

Benzene,1-(1-methylethyl)-2,4-dinitro- structure
89-07-6 structure
Product Name:Benzene,1-(1-methylethyl)-2,4-dinitro-
CAS No:89-07-6
MF:C9H10N2O4
MW:210.186702251434
CID:726849
Update Time:2026-04-29

Benzene,1-(1-methylethyl)-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1-methylethyl)-2,4-dinitro-
    • Inchi: InChI=1S/C9H10N2O4/c1-6(2)8-4-3-7(10(12)13)5-9(8)11(14)15/h3-6H,1-2H3
    • InChI Key: BAWGGSYXBBWRAO-UHFFFAOYSA-N
    • SMILES: CC(C)C1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3

Benzene,1-(1-methylethyl)-2,4-dinitro- Pricemore >>

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Enamine
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Enamine
EN300-6731456-1.0g
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1PlusChem
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1PlusChem
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